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Pyridines and derivatives
Pyridines and their derivatives are a class of heterocyclic compounds characterized by a five-membered ring with one nitrogen atom, making them important intermediates in organic synthesis. These compounds exhibit diverse chemical properties and functionalities due to the presence of both electron-donating and accepting atoms within their structures. Pyridine itself is a basic substance, with its pKa value around 5.25, making it amenable for various functional group transformations.
Derivatives of pyridines include substituted pyridines where one or more hydrogen atoms are replaced by different substituents such as halogens, alkyl groups, or aromatic rings. These modifications can significantly alter the reactivity and solubility of the compounds, extending their applications in pharmaceuticals, pesticides, dyes, and other industrial sectors.
The synthesis of pyridines and their derivatives often involves multi-step processes including Friedel-Crafts alkylation, acylation, and alkyne coupling reactions. The use of these compounds is widespread due to their versatility and the potential to generate a wide range of functionalized molecules suitable for specific applications.
Pyrazolylpyridines
Pyridinecarboxylic acids and derivatives
Phenylpyridines
Halopyridines
2-pyridylmethylamines
Pyridinesulfonamides
Methylpyridines
Pyridyltriazoles
Aminopyridines and derivatives
Bipyridines and oligopyridines
Hydropyridines
Hydroxypyridines
3-pyridinecarbonitriles
Pyridine carboxaldehydes
Pyridines and derivatives
Pyrrolidinylpyridines
Pyridinium derivatives
Pyridoxals and derivatives
Pyridinecarboxylic acids
Pyridoxines
Dihydropyridines
Pyridinones
Pheniramines
Tetrahydropyridines
Pyridoxamine 5'-phosphates
2-halopyridines
Pyridoxamines
Nicotinamides
5-alkyl-2-carboxypyrimidines
Pyridinolates
Pyridinecarboxamides
5-alkoxy-2-carboxypyrimidines
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